Cas no 1824577-09-4 (Methyl 6-bromobenzofuran-3-carboxylate)

• Product Name: Methyl 6-bromobenzofuran-3-carboxylate
• CAS No: 1824577-09-4
• MF: C₁₀H₇BrO₃
• MW: 255.064782381058
• CID: 5065790
• Update Time: 2026-03-01

Methyl 6-bromobenzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 6-BROMOBENZOFURAN-3-CARBOXYLATE
• METHYL 6-BROMO-1-BENZOFURAN-3-CARBOXYLATE
• Methyl 6-bromobenzofuran-3-carboxylate

• Inchi： 1S/C10H7BrO3/c1-13-10(12)8-5-14-9-4-6(11)2-3-7(8)9/h2-5H,1H3
• InChI Key： WBTLATUTHWZXSU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C(=O)OC)=COC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 2.9
• Topological Polar Surface Area: 39.4

Additional information on Methyl 6-bromobenzofuran-3-carboxylate

Recent Advances in the Application of Methyl 6-bromobenzofuran-3-carboxylate (CAS: 1824577-09-4) in Chemical Biology and Pharmaceutical Research

Methyl 6-bromobenzofuran-3-carboxylate (CAS: 1824577-09-4) is a brominated benzofuran derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile applications as a synthetic intermediate and potential bioactive scaffold. This compound, characterized by a benzofuran core with a bromine substituent at the 6-position and a methyl ester at the 3-position, serves as a key building block in the synthesis of more complex molecules with potential therapeutic applications. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 6-bromobenzofuran-3-carboxylate as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromine moiety at the 6-position allowed for efficient palladium-catalyzed cross-coupling reactions, enabling the introduction of various pharmacophores to enhance target binding affinity and selectivity. The resulting compounds showed promising activity against B-cell malignancies in preclinical models, with improved pharmacokinetic properties compared to existing BTK inhibitors.

In antimicrobial research, a team from the University of Manchester reported in Bioorganic & Medicinal Chemistry Letters (2024) on the development of benzofuran-based quorum sensing inhibitors derived from Methyl 6-bromobenzofuran-3-carboxylate. The compound's structural features facilitated the creation of analogs that effectively disrupted bacterial communication pathways in Pseudomonas aeruginosa, reducing virulence factor production without exerting growth inhibitory effects that could lead to resistance development.

The compound's potential in central nervous system drug discovery was highlighted in a recent ACS Chemical Neuroscience publication (2024), where researchers utilized Methyl 6-bromobenzofuran-3-carboxylate to develop selective serotonin receptor modulators. The bromine atom served as an ideal handle for Suzuki-Miyaura couplings with various boronic acids, allowing rapid generation of diverse analogs for structure-activity relationship studies. Several derivatives exhibited sub-nanomolar affinity for 5-HT receptors with excellent blood-brain barrier permeability.

From a synthetic chemistry perspective, advances in continuous flow chemistry have improved the scalability of Methyl 6-bromobenzofuran-3-carboxylate production. A 2023 Organic Process Research & Development paper detailed an optimized continuous manufacturing process that increased yield to 85% while reducing hazardous waste generation compared to traditional batch methods. This development addresses the growing demand for this intermediate in pharmaceutical R&D while aligning with green chemistry principles.

Future research directions for Methyl 6-bromobenzofuran-3-carboxylate include exploration of its metabolites for potential biological activity, development of chiral derivatives for asymmetric synthesis applications, and investigation of its photophysical properties for materials science applications. The compound's versatility and the recent methodological advances in its functionalization position it as a valuable tool for drug discovery and chemical biology research in the coming years.